Cas no 68967-09-9 (pyrene-2-carbaldehyde)

• Product name: pyrene-2-carbaldehyde
• CAS No: 68967-09-9
• MF: C₁₇H₁₀O
• MW: 230.260704517365
• CID: 1736084
• PubChem ID: 50282

pyrene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• pyrene-2-carbaldehyde
• 2-pyrenecarboxaldehyde
• 2-Formylpyren
• DTXSID20988715
• CS-0436141
• 68967-09-9
• SCHEMBL3735918
• 2-pyrenecarbaldehyde
• AN-424/41128694
• 26933-87-9
• pyrene-2-carboxaldehyde

• Inchi： InChI=1S/C17H10O/c18-10-11-8-14-6-4-12-2-1-3-13-5-7-15(9-11)17(14)16(12)13/h1-10H
• InChI Key： HCZHFOVHJWZHFP-UHFFFAOYSA-N
• SMILES： C1=CC2=C3C(=C1)C=CC4=C3C(=CC(=C4)C=O)C=C2

Computed Properties

• Exact Mass: 230.0732
• Monoisotopic Mass: 230.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07